Cas no 69782-87-2 (1-Naphthalenepropanol, a-ethenyldecahydro-3-hydroxy-a,5,5,8a-tetramethyl-2-methylene-)

• Product Name: 1-Naphthalenepropanol, a-ethenyldecahydro-3-hydroxy-a,5,5,8a-tetramethyl-2-methylene-
• CAS No: 69782-87-2
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 521616
• PubChem ID: 299929
• Update Time: 2025-04-19

1-Naphthalenepropanol, a-ethenyldecahydro-3-hydroxy-a,5,5,8a-tetramethyl-2-methylene- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanol, a-ethenyldecahydro-3-hydroxy-a,5,5,8a-tetramethyl-2-methylene-
• 1-(3-Hydroxy-3-methyl-4-pentenyl)-5,5,8a-trimethyl-2-methylenedecalin-3-ol
• 1-Naphthalenepropanol, .alpha.-ethenyldecahydro-3-hydroxy-.alpha.,5,5,8a-tetramethyl-2-methylene-
• 4-(3-Hydroxy-3-methyl-4-pentenyl)-4a,8,8-trimethyl-3-methylenedecahydro-2-naphthalenol
• 69782-87-2
• CHEMBL1967786
• NCI60_001410
• NSC-173908
• 1-Naphthalenepropanol,5,5,8a-tetramethyl-2-methylene-
• 4-(3-hydroxy-3-methylpent-4-en-1-yl)-4a,8,8-trimethyl-3-methylidenedecahydronaphthalen-2-ol
• DTXSID90306048
• 4-(3-Hydroxy-3-methyl-4-pentenyl)-4a,8,8-trimethyl-3-methylenedecahydro-2-naphthalenol #
• ANTWOQSCTZFYJO-UHFFFAOYSA-N
• NSC173908

• Inchi： 1S/C20H34O2/c1-7-19(5,22)12-9-15-14(2)16(21)13-17-18(3,4)10-8-11-20(15,17)6/h7,15-17,21-22H,1-2,8-13H2,3-6H3
• InChI Key： ANTWOQSCTZFYJO-UHFFFAOYSA-N
• SMILES： OC1C(=C)C(CCC(C=C)(C)O)C2(C)CCCC(C)(C)C2C1

Computed Properties

• Exact Mass: 306.25602
• Monoisotopic Mass: 306.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 406.9°C at 760 mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.514
• PSA: 40.46
• LogP: 4.47320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids